Cas no 895455-84-2 (2-(benzenesulfonyl)-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylacetamide)

• Product Name: 2-(benzenesulfonyl)-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylacetamide
• CAS No: 895455-84-2
• MF: C₁₆H₁₃N₃O₃S₂
• MW: 359.4227206707
• CID: 6444449
• Update Time: 2025-06-26

2-(benzenesulfonyl)-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(benzenesulfonyl)-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylacetamide
• Acetamide, 2-(phenylsulfonyl)-N-[4-(3-pyridinyl)-2-thiazolyl]-

• Inchi： 1S/C16H13N3O3S2/c20-15(11-24(21,22)13-6-2-1-3-7-13)19-16-18-14(10-23-16)12-5-4-8-17-9-12/h1-10H,11H2,(H,18,19,20)
• InChI Key： QDZDHSVXVXZOMD-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=CN=C2)=CS1)(=O)CS(C1=CC=CC=C1)(=O)=O

Experimental Properties

• Density: 1.438±0.06 g/cm3(Predicted)
• pka: 6.52±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 2-(benzenesulfonyl)-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylacetamide

Introduction to 2-(benzenesulfonyl)-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylacetamide (CAS No. 895455-84-2)

2-(benzenesulfonyl)-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylacetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number 895455-84-2, represents a promising candidate for further exploration in drug discovery and therapeutic development. The molecular structure of this compound incorporates several key functional groups, including a benzenesulfonyl moiety, a pyridine ring, and a thiazole core, which collectively contribute to its potential biological activity and chemical reactivity.

The benzenesulfonyl group (benzenesulfonyl) is a well-known pharmacophore that is frequently employed in medicinal chemistry due to its ability to enhance binding affinity and metabolic stability. In particular, the presence of this group in 2-(benzenesulfonyl)-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylacetamide suggests that it may exhibit inhibitory properties against various enzymes and receptors. The pyridine ring (pyridin-3-yl) further contributes to the compound's complexity by providing a hydrogen bond donor site and influencing its solubility and bioavailability. The thiazole core (1,3-thiazol-2-yl) is another critical component, known for its presence in numerous bioactive molecules and its role in stabilizing the three-dimensional structure of proteins.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. The integration of machine learning algorithms with experimental data has allowed for the identification of novel interactions between 2-(benzenesulfonyl)-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylacetamide and target proteins. For instance, studies have indicated that this compound may interact with enzymes involved in inflammatory pathways, making it a potential candidate for the development of anti-inflammatory agents. Additionally, its structural features suggest that it could modulate neurotransmitter receptors, which could have implications for the treatment of neurological disorders.

The synthesis of 2-(benzenesulfonyl)-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylacetamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The benzenesulfonylation step is particularly critical, as it determines the regioselectivity and yield of the final product. Researchers have employed various strategies to optimize this step, including the use of catalytic systems and solvent effects. The introduction of the pyridine ring is another key step, often achieved through nucleophilic substitution or condensation reactions. The final assembly of the thiazole core is typically accomplished via cyclization reactions, which require careful monitoring to avoid side products.

In vitro studies have begun to elucidate the potential biological activities of 2-(benzenesulfonyl)-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylacetamide. Initial experiments have shown promising results in terms of inhibiting specific enzymes associated with metabolic disorders. The benzenesulfonyl group appears to play a crucial role in these interactions by forming hydrogen bonds with key residues on the enzyme surface. Furthermore, the pyridine ring has been observed to enhance binding affinity through π-stacking interactions with aromatic residues in target proteins. These findings suggest that this compound may be effective in modulating enzyme activity and could lead to the development of new therapeutic strategies.

The thiazole core has also been identified as a key factor in determining the biological activity of 2-(benzenesulfonyl)-N-4-(pyridin-3-yl)-1,3-thiazol-2-y acetamide. Structural analogs have revealed that modifications to this moiety can significantly alter binding properties and pharmacological effects. Researchers are exploring various derivatives to optimize potency and selectivity for specific therapeutic applications. For example, substituting different groups at the 5-position of the thiazole ring has led to compounds with enhanced activity against certain enzymes while maintaining favorable pharmacokinetic profiles.

As interest in this compound grows, so does the need for efficient synthetic routes that ensure high yields and purity. Advances in green chemistry principles have encouraged researchers to develop more sustainable methods for producing 2-(benzenesulfonyl)-N -4-(pyridin -3 -yl) -1 ,3 -th i az ol -2 -y lacetamide . Techniques such as flow chemistry and microwave-assisted synthesis have been employed to streamline reaction processes and reduce waste generation. These innovations not only improve laboratory efficiency but also align with global efforts to promote environmentally responsible chemical practices.

The potential therapeutic applications of 2-(benzenesulfonyl)-N -4 -(py rid ine -3 -y l) -1 ,3 -th i az ol -2 -y lacetamide are vast and varied . Given its structural complexity and multiple functional groups , it exhibits promise as a scaffold for developing drugs targeting multiple diseases . Current research is focused on evaluating its efficacy against inflammatory conditions , metabolic disorders , and even certain types of cancer . Preclinical studies are underway to further characterize its pharmacological properties , including toxicity profiles , dosing regimens , and potential side effects . These studies are essential for determining whether this compound can progress into clinical trials and ultimately become a viable therapeutic option for patients worldwide.

The integration of computational tools into drug discovery has significantly accelerated the process of identifying promising candidates like 2-(benzenesulfonyl)-N -4 -(py rid ine -3 -y l) -1 ,3 -th i az ol -2 -y lacetamide . By leveraging high-throughput screening technologies , researchers can rapidly test thousands of compounds against various biological targets . This approach has led to the identification of novel interactions that might not have been discovered through traditional experimental methods alone . Furthermore , virtual screening techniques allow for the prediction of binding affinities and optimal conformations before experimental validation , saving valuable time and resources.

The future direction for research on 2-(benzenesulfonyl)-N -4 -(py rid ine -3 -y l) -1 ,3 -th i az ol -2 y lacetamide will likely involve expanding its chemical space through structural modifications . By exploring different substituents on each functional group , researchers aim to uncover derivatives with enhanced potency , selectivity , or improved pharmacokinetic properties . Additionally , investigating new synthetic methodologies will continue to be a priority as scientists strive toward more efficient production processes . Collaborative efforts between academia , industry , and regulatory agencies will also play a crucial role in advancing this field by ensuring rigorous testing standards are met before new drugs reach patients.